Cas no 1261517-19-4 (2-Chloro-3-iodobenzoyl chloride)

• Product Name: 2-Chloro-3-iodobenzoyl chloride
• CAS No: 1261517-19-4
• MF: C₇H₃Cl₂IO
• MW: 300.90859246254
• CID: 2121970
• Update Time: 2025-06-13

2-Chloro-3-iodobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-iodobenzoyl chloride
• 2-Chloro-3-iodobenzoyl chloride

• Inchi： 1S/C7H3Cl2IO/c8-6-4(7(9)11)2-1-3-5(6)10/h1-3H
• InChI Key： UZWIGVCMZFPLOO-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(=O)Cl)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-3-iodobenzoyl chloride

Professional Introduction to 2-Chloro-3-iodobenzoyl Chloride (CAS No. 1261517-19-4)

2-Chloro-3-iodobenzoyl chloride, identified by the Chemical Abstracts Service registry number CAS No. 1261517-19-4, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, comprising both chloro and iodine substituents on a benzoyl chloride backbone, make it a valuable building block for constructing complex molecular architectures.

The significance of 2-chloro-3-iodobenzoyl chloride lies in its ability to undergo a wide range of chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and condensation reactions. These properties are particularly useful in the context of drug discovery, where the efficient construction of heterocyclic compounds and other pharmacophores is often required. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its reactivity, making it an attractive candidate for further functionalization.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of aryl halides, which are fundamental intermediates in many pharmaceutical processes. The use of 2-chloro-3-iodobenzoyl chloride as a starting material has been explored in several innovative approaches. For instance, researchers have leveraged its dual halogenation to develop palladium-catalyzed cross-coupling reactions that enable the introduction of diverse functional groups at specific positions on the aromatic ring. These transformations have been instrumental in generating novel analogs with enhanced biological activity.

One particularly noteworthy application of 2-chloro-3-iodobenzoyl chloride is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By employing this compound as a precursor, scientists have been able to develop potent inhibitors that selectively target specific kinases. The chloro and iodine substituents provide handles for further derivatization, allowing for fine-tuning of the inhibitor's binding affinity and selectivity.

The pharmaceutical industry has also utilized 2-chloro-3-iodobenzoyl chloride in the development of antiviral and antibacterial agents. Its structural framework is well-suited for incorporating pharmacophoric elements that interact with viral proteases or bacterial enzymes. Recent studies have demonstrated its utility in generating compounds with inhibitory activity against pathogens that exhibit resistance to conventional treatments. This underscores the importance of exploring novel chemical entities like CAS No. 1261517-19-4 in addressing emerging therapeutic challenges.

From a synthetic chemistry perspective, the reactivity profile of 2-chloro-3-iodobenzoyl chloride offers unique opportunities for methodological innovation. For example, it can be used to construct polycyclic systems through intramolecular cyclization reactions. These processes often lead to complex scaffolds that mimic natural products and have demonstrated promising biological properties. The ability to selectively functionalize different positions on the aromatic ring allows chemists to tailor the molecular structure for optimal biological activity.

The use of computational chemistry has further enhanced the understanding and application of CAS No. 1261517-19-4. Advanced modeling techniques enable researchers to predict reaction outcomes and optimize synthetic routes with greater precision. This has led to more efficient synthetic strategies and has facilitated the rapid discovery of new drug candidates. The integration of experimental data with computational insights has been particularly valuable in elucidating reaction mechanisms and identifying key structural determinants responsible for biological activity.

In conclusion, 2-chloro-3-iodobenzoyl chloride represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for synthesizing biologically active molecules across various therapeutic areas. As research continues to evolve, the applications and significance of this compound are expected to expand further, driving innovation in drug discovery and development.